2-Methyl-4-oxo-4H-1-benzopyran-3-carboxylic acid

• CAS No.: 51751-37-2
• Molecular Formula: C11H8O4
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 2-methyl-4-oxochromene-3-carboxylic acid
• InChI: InChI=1S/C11H8O4/c1-6-9(11(13)14)10(12)7-4-2-3-5-8(7)15-6/h2-5H,1H3,(H,13,14)
• InChI Key: VXMFTSYQYYLWTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=CC=CC=C2O1)C(=O)O

Description

2-Methyl-4-oxo-4H-1-benzopyran-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8O4 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.0 g. (0.0458 mole) of methyl 2-methyl-4-oxo-4H-1-benzopyran-3-carboxylate in 100 ml. of conc. hydrochloric acid was maintained at 80°-90° for 20 minutes. Ice (400 g.) was added and the separated tacky solid was filtered and washed well with water. The crude product was dissolved in 300 ml. of 5% sodium bicarbonate and the insoluble portion was extracted away with 300 ml. of ether. The aqueous phase was acidified with conc. hydrochloric acid to give 6.4 g. (68.3%) of white acid; m.p. 120°-135°. Recrystallization from 2-propanol gave pure product; m.p. 145°-147°.